Cas no 1489320-67-3 (1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione)

• Product Name: 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione
• CAS No: 1489320-67-3
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6567364
• PubChem ID: 62746780
• Update Time: 2025-06-23

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione
• AKOS012040206
• 1489320-67-3
• EN300-1126527

• Inchi： 1S/C10H12O5/c1-13-10(14-2)8(12)6-7(11)9-4-3-5-15-9/h3-5,10H,6H2,1-2H3
• InChI Key： XEMBZLOTEVARMS-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C1=CC=CO1)=O)=O)OC

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione

Professional Introduction to 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione (CAS No. 1489320-67-3)

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1489320-67-3, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both furan-2-yl and dimethoxybutane-1,3-dione moieties in its molecular structure imparts distinct reactivity and utility, making it a valuable intermediate in the synthesis of more complex molecules.

The furan-2-yl group is a key feature of this compound, contributing to its ability to participate in various organic transformations. Furan derivatives are widely recognized for their role in pharmaceuticals and agrochemicals due to their heterocyclic stability and bioactivity. The dimethoxybutane-1,3-dione moiety further enhances the compound's versatility, providing multiple sites for functionalization. This combination makes 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The furan-2-yl group, in particular, has been extensively studied for its role in modulating biological pathways. For instance, furan-based compounds have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The dimethoxybutane-1,3-dione component adds another layer of complexity, enabling the synthesis of derivatives with tailored properties for specific applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione. These methods often involve catalytic processes that minimize waste and improve yield, aligning with the principles of green chemistry. Such innovations are crucial for ensuring the sustainability of pharmaceutical manufacturing while maintaining high standards of purity and efficacy.

The compound's utility extends beyond traditional pharmaceutical applications. In materials science, 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione has been explored as a building block for polymers and coatings. Its structural features allow for the creation of materials with enhanced mechanical strength and thermal stability. Additionally, the presence of polar functional groups facilitates interactions with other molecules, making it suitable for use in adhesives and sealants.

The pharmacological profile of 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione has been investigated through both computational modeling and experimental studies. Computational approaches have helped predict its binding affinity to various biological targets, while experimental techniques have validated these predictions by assessing its activity in vitro. These combined efforts have provided valuable insights into its potential as a lead compound or intermediate in drug development.

In conclusion, 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione (CAS No. 1489320-67-3) represents a significant advancement in chemical research with broad applications across multiple industries. Its unique structural features and reactivity make it a versatile tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further.